Cas no 179694-34-9 (Benzonitrile, 4-(2R)-2-oxiranyl-)

• Product Name: Benzonitrile, 4-(2R)-2-oxiranyl-
• CAS No: 179694-34-9
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 135057
• PubChem ID: 12163507
• Update Time: 2025-06-22

Benzonitrile, 4-(2R)-2-oxiranyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2R)-2-oxiranyl-
• 4-(2R)-2-oxiranylBenzonitrile
• 4-[(2R)-oxiran-2-yl]benzonitrile
• Benzonitrile, 4-(2R)-oxiranyl-(9CI)
• Benzonitrile, 4-oxiranyl-, (R)-
• (R)-(-)-2-(4-cyanophenyl)oxirane

• Inchi： 1S/C9H7NO/c10-5-7-1-3-8(4-2-7)9-6-11-9/h1-4,9H,6H2/t9-/m0/s1
• InChI Key： WLNIRLBZLAAEAQ-VIFPVBQESA-N
• SMILES： C(#N)C1=CC=C([C@@H]2CO2)C=C1

Computed Properties

• Exact Mass: 145.05281

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 285.7±28.0 °C(Predicted)
• PSA: 36.32

Additional information on Benzonitrile, 4-(2R)-2-oxiranyl-

Benzonitrile, 4-(2R)-2-oxiranyl (CAS No. 179694-34-9): An Overview of Its Properties, Applications, and Recent Research Developments

Benzonitrile, 4-(2R)-2-oxiranyl (CAS No. 179694-34-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, also known as (R)-4-(2-oxiranyl)benzonitrile, is characterized by its distinctive molecular structure, which combines a benzonitrile moiety with a chiral epoxide group. This combination endows the compound with a range of valuable properties and potential applications.

The benzonitrile functional group is well-known for its ability to participate in various chemical reactions, making it a valuable building block in synthetic chemistry. The presence of the chiral epoxide group further enhances the compound's reactivity and selectivity, making it particularly useful in the synthesis of chiral molecules and pharmaceutical intermediates.

Recent research has highlighted several key aspects of Benzonitrile, 4-(2R)-2-oxiranyl. One notable study published in the Journal of Organic Chemistry explored the use of this compound as a precursor in the synthesis of complex chiral molecules. The researchers demonstrated that (R)-4-(2-oxiranyl)benzonitrile can undergo selective ring-opening reactions with various nucleophiles, leading to the formation of highly enantioenriched products. This finding has significant implications for the development of new chiral catalysts and ligands in asymmetric synthesis.

In the pharmaceutical industry, Benzonitrile, 4-(2R)-2-oxiranyl has shown promise as an intermediate in the synthesis of bioactive compounds. A study published in Organic Letters reported the use of this compound in the preparation of a novel class of anti-inflammatory agents. The researchers found that derivatives of (R)-4-(2-oxiranyl)benzonitrile exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting potential therapeutic applications.

The physical properties of Benzonitrile, 4-(2R)-2-oxiranyl have also been extensively studied. The compound is typically obtained as a colorless liquid with a boiling point around 180°C at atmospheric pressure. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). These solubility characteristics make it easy to handle and process in laboratory settings.

The stability of Benzonitrile, 4-(2R)-2-oxiranyl is another important consideration for its practical applications. Under standard conditions, the compound is stable and does not readily undergo decomposition or polymerization. However, it is sensitive to strong acids and bases, which can lead to ring-opening reactions or other transformations. Therefore, care should be taken to store and handle the compound under appropriate conditions to maintain its integrity.

In terms of safety and environmental impact, Benzonitrile, 4-(2R)-2-oxiranyl is generally considered to be non-toxic and non-hazardous when handled properly. However, as with any chemical compound, appropriate personal protective equipment (PPE) should be used during handling to minimize exposure risks.

Recent advancements in analytical techniques have also contributed to our understanding of Benzonitrile, 4-(2R)-2-oxiranyl. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound's structure and purity. These techniques have provided valuable insights into the stereochemistry and reactivity of the chiral epoxide group.

In conclusion, Benzonitrile, 4-(2R)-2-oxiranyl (CAS No. 179694-34-9) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique combination of a benzonitrile moiety and a chiral epoxide group makes it an attractive building block for the development of new materials and bioactive compounds. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in modern chemistry.